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Compound of Interest

Compound Name: Laprafylline

Cat. No.: B1680463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Laprafylline is a xanthine derivative investigated for its bronchodilatory effects.[1] Its

mechanism of action is believed to involve the inhibition of cyclic adenosine monophosphate

(cAMP) phosphodiesterase, an enzyme that degrades the second messenger cAMP.[1] This

inhibition leads to an increase in intracellular cAMP levels, which in turn activates downstream

signaling pathways responsible for smooth muscle relaxation and other cellular responses.

Accurate and consistent preparation of Laprafylline stock solutions is critical for reliable

experimental outcomes in pharmacological and cell-based assays. This document provides

detailed protocols for the preparation and storage of Laprafylline stock solutions.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of Laprafylline is provided in

the table below. While specific quantitative solubility data in dimethyl sulfoxide (DMSO) is not

widely published, it is a commonly used solvent for this compound.[2] Based on data for similar

compounds, a concentration of at least 20 mg/mL in DMSO is a reasonable expectation.
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Property Value Reference

Molecular Formula C₂₉H₃₆N₆O₂ [3]

Molecular Weight 500.64 g/mol [4]

Appearance
Solid (form to be determined

by supplier)
[3]

Purity
>98% (as specified by

supplier)
[4]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Aqueous Solubility Insoluble

Experimental Protocols
Protocol 1: Preparation of a 10 mM Laprafylline Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Laprafylline in DMSO.

This concentration is a common starting point for serial dilutions in experimental setups.

Materials:

Laprafylline powder (purity >98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: In a sterile environment, such as a laminar flow hood, allow the

Laprafylline powder and DMSO to equilibrate to room temperature.

Weighing Laprafylline: Carefully weigh out 5.01 mg of Laprafylline powder using a

calibrated analytical balance and place it into a sterile amber microcentrifuge tube or glass

vial.

Calculation: To prepare a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 500.64 g/mol = 5.0064 mg

Dissolving in DMSO: Add 1.0 mL of sterile DMSO to the vial containing the Laprafylline
powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the Laprafylline is

completely dissolved. A brief sonication in a water bath may be used to aid dissolution if

necessary.

Sterilization (Optional): For cell culture applications requiring stringent sterility, the prepared

stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage section

below.

Storage and Stability
Proper storage of both the solid compound and the prepared stock solutions is crucial to

maintain the integrity and activity of Laprafylline.
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Form

Storage
Temperatur
e (Short-
term)

Storage
Temperatur
e (Long-
term)

Light
Sensitivity

Notes Reference

Solid Powder
0 - 4°C (days

to weeks)

-20°C

(months to

years)

Protect from

light

Store in a dry,

dark

environment.

[3]

Stock

Solution in

DMSO

0 - 4°C (days

to weeks)

-20°C

(months)

Protect from

light

Avoid

repeated

freeze-thaw

cycles by

storing in

single-use

aliquots.

[3]

Long-term stability studies for Laprafylline in DMSO are not extensively published. However,

for many compounds dissolved in DMSO, storage at -20°C in airtight containers can maintain

stability for several months. It is recommended to perform periodic quality control checks for

long-term storage.

Visualizations
Signaling Pathway of Laprafylline in Airway Smooth
Muscle
The following diagram illustrates the proposed mechanism of action for Laprafylline in

inducing bronchodilation through the inhibition of phosphodiesterase (PDE) and the

subsequent increase in cyclic AMP (cAMP) signaling in airway smooth muscle cells.
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Laprafylline's bronchodilatory signaling pathway.

Experimental Workflow for Laprafylline Stock Solution
Preparation
This diagram outlines the key steps for the preparation of a Laprafylline stock solution.
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Workflow for preparing Laprafylline stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Research on Regulating cAMP Pathway to Chronic Obstructive Pulmonary Disease -
Creative Diagnostics [creative-diagnostics.com]

2. cAMP Regulation of Airway Smooth Muscle Function - PMC [pmc.ncbi.nlm.nih.gov]

3. medkoo.com [medkoo.com]

4. Laprafylline Supplier | CAS 90749-32-9 | AOBIOUS [aobious.com]

To cite this document: BenchChem. [Laprafylline: Preparation and Storage of Stock
Solutions for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680463#laprafylline-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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